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Compound of Interest

Compound Name: 5-Methoxy-alpha-methyltryptamine

Cat. No.: B072275

Essential Safety and Handling Guide for 5-Methoxy-
alpha-methyltryptamine

This document provides critical safety protocols and logistical information for researchers,
scientists, and drug development professionals handling 5-Methoxy-alpha-methyltryptamine
(5-MeO-aMT). The following procedural guidance is intended to ensure safe handling, storage,
and disposal of this potent psychoactive compound.

Chemical Identifier:

Chemical Name: 5-Methoxy-alpha-methyltryptamine[1]

CAS Number: 1137-04-8[1][2][3]

Molecular Formula: C12H16N20[1][2]

Appearance: Crystalline solid[2]

Primary Hazards: 5-Methoxy-alpha-methyltryptamine is a hazardous substance that requires
careful handling. The primary routes of exposure are inhalation, ingestion, and skin or eye
contact.

» Acute Toxicity: Harmful if inhaled or swallowed.[4]
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e Irritation: Causes skin irritation, serious eye irritation, and may cause respiratory irritation.[3]

e Regulatory Status: In the United States, the Drug Enforcement Administration (DEA)

considers 5-MeO-aMT a controlled substance analogue.[5] It is a scheduled or prohibited

substance in several other countries.[5]

Personal Protective Equipment (PPE)

All personnel must use the following personal protective equipment when handling 5-MeO-

aMT. This equipment should be donned before entering the designated handling area and

doffed before exiting.

Protection Type

Specification

Rationale

Respiratory

NIOSH-approved full-face

respirator.[4]

To prevent inhalation of
airborne particles, which is a
primary exposure route.

Harmful if inhaled.

Tightly fitting safety goggles

Protects against splashes and

Eye & Face with side shields or a full-face airborne particles, preventing
respirator.[4] serious eye irritation.[3]
Double-gloving with chemical- )
] o Prevents skin contact and
resistant gloves (e.g., nitrile), ] )
Hand ] absorption. The substance is a
both inner and outer layers.[6] o
known skin irritant.[3]
[7]
] ] ] Provides a barrier against
Chemical-resistant disposable ) )
accidental spills and
Body coverall or lab coat worn over o
) contamination of personal
personal clothing.[4][8] )
clothing.
Closed-toe shoes, preferably Protects feet from spills and
Feet chemical-resistant safety falling objects in the laboratory

boots.

environment.

Operational Plan: Step-by-Step Handling Protocol
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All handling of 5-MeO-aMT must be performed within a certified chemical fume hood to
minimize inhalation exposure.[9]

1. Preparation:

o Ensure the chemical fume hood is operational and the work area is clean and uncluttered.

o Assemble all necessary equipment (e.g., spatulas, weighing paper, glassware, solvents) and
place it inside the fume hood.

e Don all required PPE as specified in the table above.

e Have an emergency spill kit readily accessible.

2. Aliquoting and Weighing:

e Perform all manipulations of the solid compound, including weighing, inside the fume hood to
contain dust.[9]

o Use anti-static weighing dishes to prevent dispersal of the fine powder.

» Handle the substance gently to minimize dust generation.[8][9]

3. Dissolution and Use:

« If preparing a solution, add the solvent to the vessel containing the pre-weighed 5-MeO-aMT
slowly to avoid splashing.

o Keep all containers tightly sealed when not in immediate use.[9]

e Do not eat, drink, or smoke in the handling area.[4][9]

4. Post-Handling Decontamination:

o Decontaminate all surfaces and equipment within the fume hood using an appropriate
solvent (e.g., ethanol, isopropanol) followed by a cleaning agent.

o Carefully remove and dispose of all single-use items, including gloves and weighing paper,
into the designated hazardous waste container.

e Wash hands and any exposed skin thoroughly with soap and water after completing work
and removing PPE.[4][8]

Storage and Disposal Plan

Storage:
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e Security: The substance must be stored in a securely locked cabinet or safe to prevent
unauthorized access.[3][9]

» Conditions: Keep the container tightly closed in a dry, well-ventilated area.[9] For long-term
stability, store at -20°C.[2]

o Atmosphere: For sensitive applications, storing under an inert atmosphere is recommended.

[°]

e Labeling: The container must be clearly labeled with the chemical name, CAS number, and
appropriate hazard warnings.

Disposal:

» Waste Segregation: Segregate waste into "solid" (e.g., contaminated gloves, wipes,
plasticware) and "liquid” (e.g., unused solutions, solvent rinses) streams.

e Waste Containers: Use dedicated, clearly labeled, and leak-proof containers for hazardous
waste.

e Regulatory Compliance: All waste must be disposed of through an approved hazardous
waste disposal facility.[3][4] Adhere strictly to all local, regional, and national regulations.

e Environmental Protection: Do not allow the substance or its waste to enter sewers or
waterways.

Procedural Workflow for Handling 5-Methoxy-alpha-
methyltryptamine

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.lgcstandards.com/medias/sys_master/root/h79/h7e/11093092270110/new-SDS_NMIAD899_ST-WB-MSDS-2331062-1-1-1/new-SDS-NMIAD899-ST-WB-MSDS-2331062-1-1-1.PDF
https://www.fishersci.com/store/msds?partNumber=AC398580010&productDescription=5-METHOXYTRYPTAMINE%2C+97%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC398580010&productDescription=5-METHOXYTRYPTAMINE%2C+97%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.caymanchem.com/product/11553/5-methoxy-amt
https://www.fishersci.com/store/msds?partNumber=AC398580010&productDescription=5-METHOXYTRYPTAMINE%2C+97%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.lgcstandards.com/medias/sys_master/root/h79/h7e/11093092270110/new-SDS_NMIAD899_ST-WB-MSDS-2331062-1-1-1/new-SDS-NMIAD899-ST-WB-MSDS-2331062-1-1-1.PDF
https://www.echemi.com/sds/5-methoxytryptamine-pid_Rock5276.html
https://www.benchchem.com/product/b072275?utm_src=pdf-body
https://www.benchchem.com/product/b072275?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

Preparation Phase

Receive & Log
Chemical

Review SDS &
Prepare Workspace

Don Required PPE
(Gloves, Gown, Respirator)

Handling Hhase (Inside Chemical Fume Hood)

Weighing & Aliquoting
of Solid Compound

Dissolution &
Experimental Use

Generate Waste
(Solid & Liquid)

Post-Handling Phase

Segregate & Contain Decontaminate Fume Hood
Hazardous Waste & Equipment
l mafiDisposition
A/
Doff PPE & Personal Store Waste in
Hygiene (Hand Washing) Designated Area

Arrange Pickup by
Licensed Waste Disposal Service

Document Disposal

Click to download full resolution via product page

Caption: Workflow for safe handling of 5-Methoxy-alpha-methyltryptamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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